Cas no 51238-11-0 (Cholest-5-ene-3α,4α-diol)

Cholest-5-ene-3α,4α-diol is a steroidal diol characterized by hydroxyl groups at the 3α and 4α positions of the cholestene backbone. This compound is of interest in biochemical and pharmaceutical research due to its role as a potential intermediate in steroid metabolism and biosynthesis. Its structural features make it valuable for studying enzymatic pathways, particularly those involving cholesterol oxidation and hydroxylation. The defined stereochemistry at the 3α and 4α positions ensures specificity in interactions with biological targets, aiding in mechanistic investigations. High-purity preparations of Cholest-5-ene-3α,4α-diol are essential for reproducible experimental outcomes in metabolic and receptor-binding studies.

Cholest-5-ene-3α,4α-diol structure

Product name:Cholest-5-ene-3α,4α-diol

CAS No:51238-11-0

MF:C₂₇H₄₆O₂

MW:402.652948856354

CID:4013126

PubChem ID:57315490

Cholest-5-ene-3α,4α-diol Chemical and Physical Properties

Names and Identifiers

- Cholest-5-ene-3,4-diol, (3a,4a)-
- Cholest-5-ene-3a,4a-Diol
- Cholest-5-ene-3α,4α-diol
- Cholest-5-ene-3alpha,4alpha-diol
- 51238-11-0
- SCHEMBL6387159
- Inchi： InChI=1S/C27H46O2/c1-17(2)7-6-8-18(3)20-11-12-21-19-9-10-23-25(29)24(28)14-16-27(23,5)22(19)13-15-26(20,21)4/h10,17-22,24-25,28-29H,6-9,11-16H2,1-5H3/t18-,19+,20-,21+,22+,24-,25+,26-,27-/m1/s1
- InChI Key： CZDKQKOAHAICSF-BAIBJHRJSA-N

Computed Properties

Exact Mass: 402.349780706Da
Monoisotopic Mass: 402.349780706Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 29
Rotatable Bond Count: 5
Complexity: 624
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 7.4
Topological Polar Surface Area: 40.5Å²

Cholest-5-ene-3α,4α-diol Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
TRC	C482055-25mg	Cholest-5-ene-3α,4α-diol	51238-11-0	25mg	$ 133.00	2023-04-17
TRC	C482055-1g	Cholest-5-ene-3α,4α-diol	51238-11-0	1g	$ 3000.00	2023-09-08
TRC	C482055-100mg	Cholest-5-ene-3α,4α-diol	51238-11-0	100mg	$ 471.00	2023-04-17
TRC	C482055-250mg	Cholest-5-ene-3α,4α-diol	51238-11-0	250mg	$ 999.00	2023-04-17

Cholest-5-ene-3α,4α-diol Related Literature

1. Borane and alane reductions of bulky N,N′-diaryl-1,3-diimines: structural characterization of products and intermediates in the diastereoselective synthesis of 1,3-diamines†

David T. Carey,Francis S. Mair,Robin G. Pritchard,John E. Warren,Rebecca J. Woods Dalton Trans., 2003, 3792-3798
2. Au–Cu core–shell nanocube-catalyzed click reactions for efficient synthesis of diverse triazoles†

Mahesh Madasu,Chi-Fu Hsia,Michael H. Huang Nanoscale, 2017,9, 6970-6974
3. Borrowing hydrogen: a catalytic route to C–C bond formation from alcohols†

Michael G. Edwards,Rodolphe F. R. Jazzar,Belinda M. Paine,Duncan J. Shermer,Michael K. Whittlesey,Jonathan M. J. Williams,Dean D. Edney Chem. Commun., 2004, 90-91
4. ATP induced alteration in the peroxidase-like properties of hollow Prussian blue nanocubes: a platform for alkaline phosphatase detection†

Jie Lv,Shuangling Wang,Cong Zhang,Yulong Lin,Yan Fu,Meng Li Analyst, 2020,145, 5032-5040
5. Cell voltage of mixed conductors under partially frozen conditions

J.Maier

Additional information on Cholest-5-ene-3α,4α-diol

Cholest-5-ene-3α,4α-diol (CAS No. 51238-11-0): A Comprehensive Overview of Its Properties and Applications

Cholest-5-ene-3α,4α-diol (CAS No. 51238-11-0) is a steroidal compound that has garnered significant attention in the fields of biochemistry, pharmacology, and nutraceuticals. This compound, characterized by its unique steroid backbone and diol functional groups, plays a pivotal role in various biological processes. Its molecular structure, C27H46O2, underscores its potential as a precursor for synthesizing other bioactive sterols. Researchers and industry professionals are increasingly interested in its applications, particularly in cholesterol metabolism and anti-inflammatory pathways.

The growing interest in Cholest-5-ene-3α,4α-diol is partly driven by the rising demand for natural cholesterol-modulating agents. With consumers becoming more health-conscious, searches for "natural sterols for heart health" and "plant-derived diols" have surged. This compound’s ability to interact with lipid metabolism enzymes aligns with current trends in functional foods and dietary supplements. Moreover, its potential role in skin barrier repair has made it a topic of interest in cosmeceutical research, as evidenced by frequent queries like "sterols for skincare" and "diols in dermatology".

From a chemical perspective, Cholest-5-ene-3α,4α-diol exhibits notable hydrophilicity due to its diol groups, which enhances its solubility in polar solvents. This property is crucial for its bioavailability and formulation in nutraceutical products. Recent studies have explored its synergistic effects with other sterols, such as β-sitosterol, to improve lipid-lowering efficacy. Such findings have spurred discussions in academic forums and search trends like "sterol combinations for cardiovascular health".

In the realm of biomedical research, Cholest-5-ene-3α,4α-diol is being investigated for its anti-oxidative properties. Questions like "can sterols reduce oxidative stress?" reflect public curiosity about its therapeutic potential. Preliminary data suggest it may scavenge free radicals, making it a candidate for age-related disease prevention. However, further clinical trials are needed to validate these claims, a point often highlighted in scientific reviews and health blogs.

The compound’s synthetic versatility also makes it valuable for pharmaceutical intermediates. Its 3α,4α-diol configuration allows for selective modifications, enabling the production of derivatives with tailored bioactivities. This aspect is particularly relevant to queries such as "steroid diol derivatives in drug development" and "CAS 51238-11-0 applications". Industry experts emphasize its potential in designing next-generation therapeutics for metabolic disorders.

Despite its promise, challenges remain in the large-scale production of Cholest-5-ene-3α,4α-diol. Optimization of extraction techniques from natural sources or biocatalytic synthesis methods is a hot topic, as seen in searches like "sustainable sterol production". Advances in green chemistry could address these hurdles, aligning with global sustainability goals.

In summary, Cholest-5-ene-3α,4α-diol (CAS No. 51238-11-0) is a multifaceted compound with applications spanning health, cosmetics, and pharmaceuticals. Its relevance to trending topics like "natural health products" and "bioactive sterols" ensures its continued prominence in scientific and commercial discourse. As research progresses, this compound may unlock new avenues for preventive healthcare and innovative formulations.